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Compound of Interest

Compound Name: Sodium isobutyrate

Cat. No.: B1264670

Introduction

Sodium isobutyrate, the sodium salt of isobutyric acid, is a short-chain fatty acid (SCFA)
utilized in various biochemical and pharmaceutical research fields.[1] Like other SCFAs, it can
influence cellular processes, including gene expression, by acting as a histone deacetylase
(HDAC) inhibitor.[1] Proper preparation of stock solutions is critical for ensuring experimental
reproducibility and accuracy. These application notes provide detailed protocols and essential
data for the preparation, storage, and handling of sodium isobutyrate solutions for laboratory
use.

Physicochemical Properties

Sodium isobutyrate is a white to off-white crystalline solid.[1] It is generally stable under
normal ambient and anticipated storage and handling conditions.[1][2] Key properties are
summarized in Table 1.

Table 1: Physicochemical Properties of Sodium Isobutyrate
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Property Value Reference(s)
Chemical Formula CaH7NaO:2 [11[3]
Molecular Weight ~110.09 g/mol [1][3]

White to off-white crystalline
Appearance . [1]

solid
Melting Point 320 °C [4]
Purity Typically =297% [1]

Solubility

Sodium isobutyrate is soluble in water.[1] While specific quantitative solubility data in various
solvents is not extensively published, its salt nature suggests high aqueous solubility. For
reference, the closely related compound, sodium butyrate, is highly soluble in water and
moderately soluble in other common laboratory solvents. Always test solubility at your desired
concentration, especially in non-aqueous solvents.

Table 2: Solubility Data for Sodium Isobutyrate and Related Compounds

Solvent Compound Solubility Reference(s)
Water Sodium Isobutyrate Soluble [1]

Water Sodium Butyrate ~100 mg/mL [5]

PBS (pH 7.2) Sodium Butyrate ~10 mg/mL [6][7]

Ethanol Sodium Butyrate ~5 mg/mL [61[7]

Aprotic polar solvent,
dissolves many polar

DMSO General [8]
and nonpolar

compounds

Note: Data for sodium butyrate is provided for reference and may not be identical for sodium
isobutyrate.
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Stability and Storage

Proper storage is crucial to maintain the integrity of sodium isobutyrate. The solid form is
stable and can be stored in a cool, dry place.[1] For long-term storage, the powder form has a
shelf life of at least 3 years when stored at -20°C.[3] Aqueous stock solutions are prone to
microbial contamination and degradation. It is highly recommended to prepare aqueous
solutions freshly before use or to sterilize them by filtration and store them in aliquots at -20°C
or below for short-to-medium-term storage.[9][10] Some sources advise against storing
agueous solutions for more than one day to ensure consistency.[6][7]

Table 3: Recommended Storage Conditions

Storage . Recommendati
Form Duration Reference(s)
Temperature ons

Keep in a tightly

Room
Solid (Powder) Short-term sealed container [1][2]
Temperature _
in a dry place.
Recommended
) Long-term (= 3 )
Solid (Powder) -20°C for optimal [3]
years) -
stability.
Prepare fresh
Aqueous Very short-term )
) 4°C daily for best [61[7]
Solution (< 24 hours)
results.
Filter-sterilize,
Aqueous ] aliquot to avoid
) -20°C /-80°C Medium-term [10]
Solution freeze-thaw

cycles.

Experimental Protocols

Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for sodium
isobutyrate.[2] Wear appropriate personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves. Handle the powder in a well-ventilated area or a chemical fume
hood to avoid inhalation.
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Protocol 1: Preparation of 1 M Aqueous Stock Solution

This protocol describes the preparation of a high-concentration stock solution in sterile water,
which is suitable for most cell culture applications after further dilution.

Materials:

Sodium isobutyrate powder (MW: ~110.09 g/mol )

Nuclease-free sterile water

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Equipment:

Analytical balance

» Weighing paper or boat

e Spatula

» Vortex mixer

o Sterile 0.22 um syringe filter

o Sterile syringes

e Laminar flow hood (optional, for sterility)
Procedure:

o Calculate Mass: To prepare 10 mL of a 1 M stock solution, calculate the required mass of
sodium isobutyrate: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Mass (g) =1 mol/L x 0.010 L x 110.09 g/mol = 1.101 g

e Weighing: Accurately weigh 1.101 g of sodium isobutyrate powder using an analytical
balance and place it into a 15 mL sterile conical tube.
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» Dissolving: Add approximately 8 mL of sterile nuclease-free water to the tube.

e Mixing: Cap the tube securely and vortex until the powder is completely dissolved. The
solution should be clear and colorless.

e Volume Adjustment: Carefully add sterile water to bring the final volume to 10 mL. Mix gently
by inverting the tube.

 Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter
and dispense the solution into a new sterile conical tube or into smaller sterile
microcentrifuge tubes for aliquoting.[10]

o Storage: Label the aliquots clearly with the compound name, concentration (1 M), date, and
initials. Store at -20°C or -80°C.

Protocol 2: Preparation of Stock Solution in PBS or Cell Culture Medium

For direct application or to avoid pH shifts in the final culture, stock solutions can be prepared
directly in sterile Phosphate-Buffered Saline (PBS) or a desired cell culture medium. Note that
the solubility may be lower in buffered solutions compared to pure water.[6][7]

Materials:

e Sodium isobutyrate powder

o Sterile PBS (pH 7.4) or sterile cell culture medium

o Other materials and equipment as listed in Protocol 1
Procedure:

o Calculate and Weigh: Determine the mass of sodium isobutyrate needed for your desired
concentration and volume (e.qg., for 10 mL of a 100 mM stock, weigh 0.110 g).

o Dissolve: Add the powder to a sterile conical tube. Add ~80% of the final volume of sterile
PBS or medium.
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o Mix: Vortex until fully dissolved. Gentle warming in a water bath (37°C) may be required but
be cautious as this can affect medium components.

» Final Volume & Sterilization: Adjust to the final volume with sterile PBS or medium. Filter-
sterilize the solution using a 0.22 um syringe filter.

o Storage: Aliquot and store at -20°C. Due to the complex nature of culture media, it is strongly
recommended to use these solutions promptly after preparation.

Diagrams and Workflows

The following diagrams illustrate the experimental workflow for preparing a sodium
isobutyrate stock solution and a decision-making process for solvent selection.
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Workflow: Aqueous Stock Solution Preparation
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Caption: A typical workflow for preparing a sterile aqueous stock solution of sodium
isobutyrate.

Decision Tree: Solvent Selection

Use Case:
- For compounds with poor

] aqueous solubility
Poor Aqueous "" - Long-term _storagg at RT
Solubility Expected - Must check final % in assay
Physiological Buffer . Use Ca}se:
Direct Application ' Sterile PBS / Medium K E—_—_— = DlrecF use in culture
High Solubility - Avoids pH shock

General Use - Lower solubility limit

: Use Case:
Sterile Water S _—— - High concentration stock

- General purpose
- Further dilution into medium

Experimental Need?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 996-30-5: Sodium isobutyrate | CymitQuimica [cymitquimica.com]

2. chemos.de [chemos.de]

3. wbcil.com [wbcil.com]

4. americanelements.com [americanelements.com]

5. 885 1) 7 L 298.5% (GC) | Sigma-Aldrich [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1264670?utm_src=pdf-body
https://www.benchchem.com/product/b1264670?utm_src=pdf-body
https://www.benchchem.com/product/b1264670?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264670?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/996-30-5/
https://www.chemos.de/import/data/msds/GB_en/996-30-5-A0070281-GB-en.pdf
https://www.wbcil.com/animal-nutritions/sodium-isobutyrate/
https://www.americanelements.com/sodium-isobutyrate-996-30-5
https://www.sigmaaldrich.com/JP/ja/product/sial/b5887
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
e 7. cdn.caymanchem.com [cdn.caymanchem.com]

» 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

e 9. researchgate.net [researchgate.net]

e 10. med.upenn.edu [med.upenn.edu]

 To cite this document: BenchChem. [Application Notes: Preparation of Sodium Isobutyrate
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264670#preparation-of-sodium-isobutyrate-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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